Cas no 1806593-22-5 (Methyl 3-amino-5-fluoropyridine-4-acetate)

• Product Name: Methyl 3-amino-5-fluoropyridine-4-acetate
• CAS No: 1806593-22-5
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 4908709
• Update Time: 2025-05-24

Methyl 3-amino-5-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-fluoropyridine-4-acetate

• Inchi： 1S/C8H9FN2O2/c1-13-8(12)2-5-6(9)3-11-4-7(5)10/h3-4H,2,10H2,1H3
• InChI Key： GZBJQBNAIQLYKH-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-5-fluoropyridine-4-acetate

Methyl 3-Amino-5-Fluoropyridine-4-Acetate: A Comprehensive Overview

Methyl 3-amino-5-fluoropyridine-4-acetate, with the CAS number 1806593-22-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 3, a fluorine atom at position 5, and an acetate ester group at position 4. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The synthesis of Methyl 3-amino-5-fluoropyridine-4-acetate involves a series of carefully designed reactions. Typically, the starting material is a pyridine derivative, which undergoes substitution and acetylation reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of Methyl 3-amino-5-fluoropyridine-4-acetate lies in its potential as a precursor for bioactive compounds. The amino group at position 3 can act as a nucleophile in various coupling reactions, enabling the construction of complex molecular architectures. For instance, this compound has been used as a building block in the synthesis of peptide analogs and heterocyclic compounds with potential medicinal properties. Recent studies have demonstrated its utility in the development of inhibitors for kinases and other enzymes involved in disease pathways.

The fluorine atom at position 5 confers unique electronic properties to the molecule, enhancing its reactivity and stability. This feature has been exploited in the design of fluorescent probes for biological imaging. By incorporating Methyl 3-amino-5-fluoropyridine-4-acetate into conjugated systems, researchers have developed sensors capable of detecting metal ions and small molecules with high sensitivity. These advancements highlight the compound's role in analytical chemistry and materials science.

In addition to its synthetic applications, Methyl 3-amino-5-fluoropyridine-4-acetate has been studied for its pharmacokinetic properties. Preclinical studies have shown that it exhibits favorable absorption and distribution profiles, making it a candidate for drug delivery systems. Its ability to cross cellular membranes efficiently suggests potential uses in targeted therapy and nanomedicine.

Recent research has also focused on the environmental fate and toxicity of Methyl 3-amino-5-fluoropyridine-4-acetate. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. However, further investigations are required to fully understand its impact on aquatic organisms and soil microbiota.

In conclusion, Methyl 3-amino-5-fluoropyridine-4-acetate (CAS No: 1806593-22-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers in academia and industry alike.